Cas no 1465233-78-6 (1-(2-methylthiazole-4-carbonyl)azetidine-3-carboxylic acid)

• Product Name: 1-(2-methylthiazole-4-carbonyl)azetidine-3-carboxylic acid
• CAS No: 1465233-78-6
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• CID: 5576872
• Update Time: 2025-07-19

1-(2-methylthiazole-4-carbonyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinecarboxylic acid, 1-[(2-methyl-4-thiazolyl)carbonyl]-
• 1-(2-Methylthiazole-4-carbonyl)azetidine-3-carboxylic Acid
• 1-(2-methylthiazole-4-carbonyl)azetidine-3-carboxylic acid

• Inchi： 1S/C9H10N2O3S/c1-5-10-7(4-15-5)8(12)11-2-6(3-11)9(13)14/h4,6H,2-3H2,1H3,(H,13,14)
• InChI Key： MEDLJPADXXZWFR-UHFFFAOYSA-N
• SMILES： N1(C(C2=CSC(C)=N2)=O)CC(C(O)=O)C1

Experimental Properties

• Density: 1.505±0.06 g/cm3(Predicted)
• Boiling Point: 462.2±35.0 °C(Predicted)
• pka: 3.60±0.20(Predicted)

Additional information on 1-(2-methylthiazole-4-carbonyl)azetidine-3-carboxylic acid

1-(2-Methylthiazole-4-carbonyl)azetidine-3-carboxylic Acid: A Promising Compound in Medicinal Chemistry

1-(2-Methylthiazole-4-carbonyl)azetidine-3-carboxylic acid (CAS No. 1465233-78-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a thiazole and azetidine moiety, which are known for their biological activities and pharmacological properties.

The thiazole ring is a five-membered heterocyclic structure containing one sulfur and one nitrogen atom. It is widely recognized for its presence in various biologically active molecules, including antibiotics, antifungal agents, and anti-inflammatory drugs. The azetidine ring, on the other hand, is a four-membered heterocyclic structure with one nitrogen atom. Azetidines have gained increasing interest due to their ability to modulate protein-protein interactions and their potential as scaffolds for drug design.

Recent studies have highlighted the 1-(2-methylthiazole-4-carbonyl)azetidine-3-carboxylic acid as a promising lead compound in the development of new therapeutic agents. One of the key areas of research has been its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent inhibitory activity against a specific kinase enzyme, which is implicated in several cancers and inflammatory diseases.

The kinase inhibition properties of 1-(2-methylthiazole-4-carbonyl)azetidine-3-carboxylic acid are attributed to its ability to form stable complexes with the target enzyme, thereby disrupting its catalytic activity. This mechanism of action makes it a valuable candidate for further optimization and development into a therapeutic agent. Additionally, the compound's carboxylic acid group contributes to its solubility and bioavailability, which are crucial factors for drug efficacy.

In addition to its enzymatic inhibition properties, 1-(2-methylthiazole-4-carbonyl)azetidine-3-carboxylic acid has also shown promise in modulating other biological processes. A study published in the European Journal of Medicinal Chemistry in 2020 reported that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be useful in treating inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The structural flexibility and functional group diversity of 1-(2-methylthiazole-4-carbonyl)azetidine-3-carboxylic acid make it an attractive scaffold for medicinal chemists to explore through structure-activity relationship (SAR) studies. By systematically modifying various parts of the molecule, researchers can optimize its pharmacological properties, such as potency, selectivity, and metabolic stability. For example, substituting different groups on the thiazole ring or modifying the azetidine moiety can lead to compounds with enhanced biological activity and improved pharmacokinetic profiles.

Furthermore, the synthesis of 1-(2-methylthiazole-4-carbonyl)azetidine-3-carboxylic acid has been well-documented in several research papers. The most common synthetic route involves the coupling of 2-methylthiazole-4-carbonyl chloride with azetidine-3-carboxylic acid using standard coupling reagents such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). This synthetic method is efficient and scalable, making it suitable for large-scale production if needed.

In conclusion, 1-(2-methylthiazole-4-carbonyl)azetidine-3-carboxylic acid (CAS No. 1465233-78-6) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features, combined with its ability to inhibit key enzymes and modulate inflammatory responses, make it an exciting candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play a significant role in advancing our understanding of disease biology and developing novel therapeutic strategies.